Cas no 81998-06-3 (Phosphonium, [(4'-methyl[2,2'-bipyridin]-4-yl)methyl]triphenyl-, bromide)
![Phosphonium, [(4'-methyl[2,2'-bipyridin]-4-yl)methyl]triphenyl-, bromide structure](https://www.kuujia.com/scimg/cas/81998-06-3x500.png)
81998-06-3 structure
Product name:Phosphonium, [(4'-methyl[2,2'-bipyridin]-4-yl)methyl]triphenyl-, bromide
Phosphonium, [(4'-methyl[2,2'-bipyridin]-4-yl)methyl]triphenyl-, bromide Chemical and Physical Properties
Names and Identifiers
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- Phosphonium, [(4'-methyl[2,2'-bipyridin]-4-yl)methyl]triphenyl-, bromide
- [2-(4-methylpyridin-2-yl)pyridin-4-yl]methyl-triphenylphosphanium,bromide
- [(4'-Methyl[2,2'-bipyridin]-4-yl)methyl](triphenyl)phosphanium bromide
- DTXSID30839764
- 81998-06-3
-
- Inchi: InChI=1S/C30H26N2P.BrH/c1-24-17-19-31-29(21-24)30-22-25(18-20-32-30)23-33(26-11-5-2-6-12-26,27-13-7-3-8-14-27)28-15-9-4-10-16-28;/h2-22H,23H2,1H3;1H/q+1;/p-1
- InChI Key: UQVRXBXOOVANJJ-UHFFFAOYSA-M
- SMILES: CC1=CC(=NC=C1)C2=NC=CC(=C2)C[P+](C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5.[Br-]
Computed Properties
- Exact Mass: 524.10170g/mol
- Monoisotopic Mass: 524.10170g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 530
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8Ų
Phosphonium, [(4'-methyl[2,2'-bipyridin]-4-yl)methyl]triphenyl-, bromide Related Literature
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Bingxin Liu,Yue Wang,Mingxiao Deng,Jianhua Lü,Cuiyan Tong,Changli Lü RSC Adv., 2014,4, 57245-57249
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V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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J.-F. Colomer,L. Henrard,P. Launois,G. Van Tendeloo,A. A. Lucas,Ph. Lambin Chem. Commun., 2004, 2592-2593
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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